Benzyl (S)-2-ethynyl-4,4-difluoro-2-methylpyrrolidine-1-carboxylate
CAS No.:
Cat. No.: VC17348819
Molecular Formula: C15H15F2NO2
Molecular Weight: 279.28 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C15H15F2NO2 |
|---|---|
| Molecular Weight | 279.28 g/mol |
| IUPAC Name | benzyl (2S)-2-ethynyl-4,4-difluoro-2-methylpyrrolidine-1-carboxylate |
| Standard InChI | InChI=1S/C15H15F2NO2/c1-3-14(2)10-15(16,17)11-18(14)13(19)20-9-12-7-5-4-6-8-12/h1,4-8H,9-11H2,2H3/t14-/m1/s1 |
| Standard InChI Key | XKWWZEUSDYIRPD-CQSZACIVSA-N |
| Isomeric SMILES | C[C@]1(CC(CN1C(=O)OCC2=CC=CC=C2)(F)F)C#C |
| Canonical SMILES | CC1(CC(CN1C(=O)OCC2=CC=CC=C2)(F)F)C#C |
Introduction
Benzyl (S)-2-ethynyl-4,4-difluoro-2-methylpyrrolidine-1-carboxylate is a synthetic organic compound that belongs to the class of pyrrolidine derivatives. These compounds are known for their diverse biological activities and are often investigated for their potential therapeutic applications. The specific compound features a pyrrolidine ring substituted with ethynyl and difluoro groups, which may enhance its biological activity and interaction with biological targets.
Synthesis Methods
The synthesis of Benzyl (S)-2-ethynyl-4,4-difluoro-2-methylpyrrolidine-1-carboxylate involves multi-step organic synthesis techniques. Common methods include reactions that carefully control conditions such as temperature, solvents, and catalysts to ensure high yields and purity of the final product.
Potential Applications
Benzyl (S)-2-ethynyl-4,4-difluoro-2-methylpyrrolidine-1-carboxylate has potential applications in medicinal chemistry due to its unique structure, which may confer distinct pharmacological properties. Similar compounds are often investigated for their activities in various pharmacological contexts, including drug development.
Comparison with Similar Compounds
Here is a comparison table of Benzyl (S)-2-ethynyl-4,4-difluoro-2-methylpyrrolidine-1-carboxylate with other pyrrolidine derivatives:
Research Findings and Future Directions
While specific biological activities for Benzyl (S)-2-ethynyl-4,4-difluoro-2-methylpyrrolidine-1-carboxylate are not extensively documented, similar compounds have shown potential in various pharmacological contexts. Further research into its pharmacological profile will clarify its utility in therapeutic contexts. Interaction studies involving this compound are crucial for understanding its mechanism of action and optimizing it for better efficacy and safety profiles.
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